Cas no 2137885-33-5 (tert-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate
• CAS No: 2137885-33-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6164137
• PubChem ID: 89692324
• Update Time: 2025-10-22

tert-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137885-33-5
• tert-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate
• SCHEMBL15113626
• EN300-799621

• Inchi： 1S/C13H23NO3/c1-9(2)10(15)13(7-8-13)14(6)11(16)17-12(3,4)5/h9H,7-8H2,1-6H3
• InChI Key： NNIOWCJSLNZBMZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate

Introduction to Tert-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate (CAS No. 2137885-33-5)

Ter-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate, a compound with the CAS number 2137885-33-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by its tert-butyl and N-methyl substituents, as well as the presence of a cyclopropyl ring, makes it a subject of interest for further investigation into its pharmacological properties.

The synthesis and characterization of this compound have been the focus of several recent studies aimed at exploring its potential as a lead compound in drug discovery. The presence of the 1-(2-methylpropanoyl)cyclopropyl moiety suggests that this compound may exhibit interesting interactions with biological targets, which could be harnessed for therapeutic purposes. The tert-butyl group, in particular, is known to enhance lipophilicity and metabolic stability, making it a desirable feature in drug candidates.

In recent years, there has been a growing interest in carbamate-based compounds due to their versatility and efficacy in modulating various biological pathways. Research has shown that carbamates can serve as potent inhibitors of enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The specific structure of ter-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate positions it as a promising candidate for further exploration in these areas.

The chemical properties of this compound, including its solubility, stability, and reactivity, have been carefully studied to ensure its suitability for pharmaceutical applications. Preliminary experiments have indicated that it exhibits good solubility in organic solvents, which facilitates its use in various synthetic protocols. Additionally, its stability under different conditions makes it a reliable candidate for further development.

The pharmacological profile of ter-butyl N-methyl-N-[1-(2-methylpropanoyl)cyclopropyl]carbamate has been the subject of extensive research. Studies have demonstrated its potential as an inhibitor of certain enzymes that play a crucial role in disease pathogenesis. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and contribute to inflammation and pain.